Ethyl 5-nitroisoquinoline-3-acetate

• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• IUPAC Name: ethyl 2-(5-nitroisoquinolin-3-yl)acetate
• InChI: InChI=1S/C13H12N2O4/c1-2-19-13(16)7-10-6-11-9(8-14-10)4-3-5-12(11)15(17)18/h3-6,8H,2,7H2,1H3
• InChI Key: HPFYNCZEFWCOIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC2=C(C=CC=C2[N+](=O)[O-])C=N1

Description

Ethyl 5-nitroisoquinoline-3-acetate is a synthetic organic compound belonging to the isoquinoline family, characterized by a nitro group at the 5-position and an esterified acetate group at the 3-position.

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis requires structural, functional, and pharmacological data. Below is a generalized framework for comparison based on compound classes mentioned in the evidence:

2.1. Structural Analogues

• Isoamyl Acetate (3-Methylbutyl Ethanoate): Structure: C7H14O2, ester of acetic acid and isoamyl alcohol . Regulatory Status: ADI of 0–3 mg/kg bw established by JECFA .

• Ethyl Palmitate :

  • Structure : C₁₈H₃₆O₂, a fatty acid ester.
  • Function : Implicated in insect olfactory responses (e.g., Bombus terrestris antennal activity) .
    

2.2. Functional Differences

Compound	Key Functional Groups	Primary Applications
Ethyl 5-nitroisoquinoline-3-acetate	Nitro, acetate, isoquinoline core	Hypothesized medicinal use (e.g., kinase inhibition)
Isoamyl Acetate	Acetate, branched alkyl chain	Food flavoring, industrial solvent
Ethyl Palmitate	Palmitate ester	Insect behavior modulation

2.3. Pharmacological and Toxicological Profiles

• This compound: No data available in the provided evidence.
• Isoamyl Acetate : Low toxicity (ADI 3 mg/kg bw) but lacks therapeutic relevance .